Cas no 26062-79-3 (N/400 DADMAC Solution)

• Product Name: N/400 DADMAC Solution
• CAS No: 26062-79-3
• MF: C₈H₁₆ClN
• MW: 161.672341346741
• MDL: MFCD00192409
• CID: 52840
• Update Time: 2026-05-14

N/400 DADMAC Solution Chemical and Physical Properties

Names and Identifiers

• Poly(diallyl dimethyl ammonium chloride)
• PDAC
• Poly(diallyl dimethyl ammonium chloride) (solid)
• Dimethyldiallylammonium chloride Polymers
• Polyquaternium-6
• 2-Propen-1-aminium,N,N-dimethyl-N-Propenyl-,chloride homopolymer
• Poly(Dimethyldiallylammonium Chloride) Series
• Poly(diallyl dimethyl ammonium chloride), colouring stabilizer
• PDMDAAC
• PDADMAC
• PDA
• Quaternium-40
• Polyquaternium-b
• PolyDMDAAC
• Polydiallyl dimethyl ammonium chloride
• Poly(N,N-dimethyl-3,5-methylene piperidinum chloride)
• Polymer of dimethyl diallylammonium chloride
• Poly(diallyldimethylammonium chloride) solution
• POLY(DIALLYLDIMETHYLAMMONIUM CHLORIDE) DRY POWDER
• Polyquaternium 6
• &nbsp
• 261lv
• 3.&nbsp
• cat-floc
• cp261
• cp261lv
• dimethyldiallylammonium chloride homopolymer
• e261
• merck261
• Merquat.(R). 100
• pas-h10
• pbk1
• poly(N,N-dimethyl-N-2-propenyl-2-propene-1-aminium chloride)
• vpk402
• N,N-Dimethyl-N-2-propenyl-2-propen-1-aminium chloride homopolymer
• Poly(diallyldimethylammonium chloride)
• N/400 DADMAC Solution
• polydimethyldiallylammonium chloride
• Poly dimethyl diallyl ammonium chloride

• MDL： MFCD00192409
• SMILES： [*]CCC[N+](C)(C)CCCCCC[N+](C)(C)CCCCCC[N+](C)(C)CCC[*].[Cl-].[Cl-].[Cl-] |$*;;;;;;;;;;;;;;;;;;;;;;;;;;;;*;;;$|

Computed Properties

• Exact Mass: 489.33800
• Monoisotopic Mass: 161.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless to yellowish viscous liquid
• Density: 1.04 g/mL at 25 °C
• Melting Point: 140-148 °C
• Boiling Point: 100 °C
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: n20/D 1.375
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, iron and iron salts, steel, copper, copper alloys, aluminium.
• PSA: 0.00000
• LogP: -3.93620
• Solubility: Soluble in water
• Color/Form: 20 wt. % in H2O

N/400 DADMAC Solution Security Information

• Signal Word：Warning
• Hazard Statement： H413
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：BP6360000
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Material Chemicals High Polymer Materials Elementary Organic Polymers
• Material Chemicals High Polymer Materials

Additional information on N/400 DADMAC Solution

N/400 DADMAC Solution and CAS No. 26062-79-3: Applications in Modern Chemical and Biomedical Research

The compound with the CAS number 26062-79-3 is a key component in the formulation of N/400 DADMAC Solution, a widely utilized reagent in various scientific and industrial applications. This introduction delves into the properties, applications, and recent advancements involving this compound, emphasizing its significance in contemporary chemical and biomedical research.

Diallyl dimethyl ammonium chloride (DADMAC) is an organic compound classified under CAS No. 26062-79-3, renowned for its cationic properties and versatility in water treatment, polymerization, and biomedical applications. The N/400 DADMAC Solution is a concentrated aqueous solution of DADMAC, where the concentration is precisely controlled to achieve optimal performance in different environments. This solution has found extensive use in the synthesis of cationic polymers, which are critical in industries ranging from water purification to biomedical materials.

In recent years, the role of DADMAC solutions has expanded significantly in biomedical research. One of the most notable applications is in the development of hydrogel-based drug delivery systems. Hydrogels are three-dimensional networks capable of absorbing and releasing large quantities of water, making them ideal for controlled drug release. The cationic nature of DADMAC enhances its ability to interact with negatively charged biomolecules, facilitating the cross-linking of hydrogel networks. This interaction has been leveraged to create advanced drug delivery systems that can target specific sites within the body, improving therapeutic efficacy while minimizing side effects.

Moreover, the N/400 DADMAC Solution has been instrumental in the field of tissue engineering. Researchers have utilized DADMAC-based hydrogels to develop scaffolds that mimic natural extracellular matrices, providing a supportive environment for cell growth and tissue regeneration. The ability of DADMAC to form stable gels under physiological conditions makes it an excellent candidate for constructing biocompatible materials. Recent studies have demonstrated successful applications in wound healing and cartilage repair, where DADMAC hydrogels have shown promise in promoting cell adhesion and proliferation.

The compound’s utility extends beyond biomedical applications into industrial processes. In water treatment, cationic polymers derived from DADMAC are employed to remove contaminants by electrostatic attraction to negatively charged particles. This process enhances water purification efficiency and has been adopted by numerous municipal and industrial water treatment facilities worldwide. The effectiveness of these polymers has led to ongoing research into optimizing their formulations for broader environmental applications.

Recent advancements in polymer chemistry have further highlighted the importance of DADMAC solutions. Researchers have explored novel methods to modify DADMAC-based polymers, enhancing their functionality for specific applications. For instance, grafting polyethylene glycol (PEG) onto DADMAC chains has resulted in polymers with improved biocompatibility and reduced immunogenicity, making them more suitable for medical implants and drug delivery systems. These modifications underscore the versatility of DADMAC as a building block for advanced materials.

The development of smart materials represents another exciting frontier for DADMAC solutions. By incorporating responsive groups into DADMAC-based hydrogels, scientists have created materials that can change their properties in response to external stimuli such as pH changes or temperature fluctuations. Such smart hydrogels have potential applications in biosensing devices and adaptive drug delivery systems. For example, pH-sensitive DADMAC hydrogels can release drugs only when they encounter acidic environments found in tumors or infected tissues, thereby achieving targeted therapy.

The role of computational chemistry in optimizing DADMAC-based formulations cannot be overstated. Advanced computational methods allow researchers to predict the behavior of these compounds under various conditions with high accuracy. This approach has accelerated the development of new materials by enabling virtual screening and design before physical synthesis. Such computational insights have been particularly valuable in fine-tuning the properties of cationic polymers for specific biomedical applications.

In conclusion, the N/400 DADMAC Solution, derived from CAS No. 26062-79-3, is a multifaceted compound with significant implications across multiple scientific domains. Its applications range from advanced drug delivery systems and tissue engineering to industrial water treatment and smart materials. The ongoing research into novel modifications and computational optimization continues to expand its potential uses, reinforcing its importance as a cornerstone material in modern chemical and biomedical science.